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Compound of Interest

Compound Name: 3-Mercaptobenzoic acid

Cat. No.: B013648 Get Quote

A Technical Safety Guide to 3-Mercaptobenzoic Acid
Introduction: 3-Mercaptobenzoic acid (CAS: 4869-59-4) is an aromatic thiol compound utilized

in various chemical research and synthesis applications.[1] Its properties as a reducing agent

and coordination reagent make it valuable in the development of dyes, metal complexes, and

other specialized materials.[1] For researchers, scientists, and drug development professionals,

a comprehensive understanding of its safety profile is paramount to ensure safe handling and

mitigate potential laboratory hazards. This guide provides an in-depth overview of the safety

data for 3-Mercaptobenzoic acid, focusing on its physicochemical properties, toxicological

profile, and essential handling protocols.

Section 1: Chemical and Physical Properties
A foundational aspect of laboratory safety is understanding a substance's physical and

chemical properties. These characteristics influence storage conditions, handling procedures,

and potential reactivity. The key properties of 3-Mercaptobenzoic acid are summarized below.
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Property Value Source

CAS Number 4869-59-4 [2][3][4][5]

Molecular Formula C₇H₆O₂S [1][4][5]

Molecular Weight 154.19 g/mol [2][4][5]

Appearance
White to light yellow/orange

powder or crystal
[1][5]

Melting Point 144-147 °C [1][2][3][5]

Boiling Point 322.7 ± 25.0 °C (Predicted) [5][6]

Density 1.345 ± 0.06 g/cm³ (Predicted) [5][6]

pKa 3.95 ± 0.10 (Predicted) [1][5]

Solubility
Soluble in alcohol and ether;

Insoluble in water
[1][5]

Stability Sensitive to oxidation in air [1][5]

Section 2: Hazard Identification and GHS
Classification
3-Mercaptobenzoic acid is classified as hazardous under the Globally Harmonized System

(GHS). The primary hazards are related to irritation and serious eye damage.

GHS Classification Category Hazard Statement Signal Word

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
Danger

Serious Eye

Damage/Eye Irritation
Category 1

H318: Causes serious

eye damage
Danger

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
Danger
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Sources:[2][4][5]

The logical flow from substance to classification based on its hazardous effects is illustrated

below.

Routes of Exposure & Testing

GHS Hazard Classification

3-Mercaptobenzoic Acid

Dermal Contact Ocular Contact Inhalation

H315: Skin Irritation
(Category 2)

H318: Serious Eye Damage
(Category 1)

H335: Respiratory Irritation
(STOT SE 3)

Click to download full resolution via product page

Caption: Logical relationship between exposure routes and GHS hazard classification.

Section 3: Toxicological Information
The primary toxicological concerns for 3-Mercaptobenzoic acid are local effects following

direct contact. While specific quantitative LD50 or LC50 data are not readily available in the

provided search results, the GHS classifications are derived from toxicological testing that

establishes its effects on skin, eyes, and the respiratory system.
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Toxicological Endpoint Result

Acute Toxicity (Oral, Dermal, Inhalation) Data not available.

Skin Irritation Causes skin irritation.[4]

Eye Irritation Causes serious eye damage.[4]

Respiratory Irritation May cause respiratory irritation.[1][4]

Carcinogenicity
No components are identified as a carcinogen

by IARC, NTP, or OSHA.

Section 4: Experimental Protocols
While the specific studies for 3-Mercaptobenzoic acid are not detailed in the SDS, the hazard

classifications are based on standardized testing guidelines, typically from the Organisation for

Economic Co-operation and Development (OECD).

Methodology for Skin Irritation (Based on OECD Test Guideline 404) The acute dermal

irritation/corrosion test is designed to assess the potential of a substance to cause reversible

(irritation) or irreversible (corrosion) skin damage.

Test System: Typically conducted using albino rabbits.

Procedure: A small amount (e.g., 0.5 g) of the test substance is applied to a shaved patch of

skin on the animal. The patch is covered with a gauze dressing for a set exposure period,

usually 4 hours.

Observation: After the exposure period, the substance is removed, and the skin is evaluated

for signs of erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48,

and 72 hours).

Classification: The severity and reversibility of the observed skin reactions are scored. A

substance is classified as a skin irritant (Category 2) if it produces reversible inflammatory

changes.

Methodology for Eye Damage (Based on OECD Test Guideline 405) This test evaluates a

substance's potential to produce irritation or damage to the eye.
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Test System: Conducted using albino rabbits.

Procedure: A small, measured amount of the substance (e.g., 0.1 g for solids) is instilled into

the conjunctival sac of one eye of the animal. The other eye remains untreated and serves

as a control.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at

prescribed intervals after instillation (e.g., 1, 24, 48, and 72 hours).

Classification: Effects are scored based on their severity, persistence, and reversibility. A

substance is classified as causing serious eye damage (Category 1) if it produces

irreversible tissue damage or severe, persistent inflammatory changes.[1]

Section 5: Safe Handling and Emergency
Procedures
Given its hazardous properties, strict adherence to safety protocols is mandatory when

handling 3-Mercaptobenzoic acid.

Exposure Controls and Personal Protective Equipment (PPE) Engineering controls and

appropriate PPE are critical to minimize exposure.
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Control Specification Source

Engineering Controls

Use only outdoors or in a well-

ventilated area. Ensure

eyewash stations and safety

showers are close to the

workstation.

[7]

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.

[1][7]

Skin Protection

Wear suitable protective

clothing and chemical-resistant

gloves.

[1][7]

Respiratory Protection

Use a dust mask (e.g., N95

type in the US) if dust

formation is likely.

[2]

Safe Handling and Storage Workflow A systematic approach to handling ensures safety from

acquisition to disposal.
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Start Handling

1. Assess Risks
(Irritant, Eye Damage)

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Handle in Ventilated Area
(Fume Hood)

4. Use with Care
(Avoid dust, contact, inhalation)

5. Store Properly

After Use

6. Dispose of Waste

Waste Generated

Sealed in Dry, 2-8°C
Air-sensitive End To approved waste disposal plant

Click to download full resolution via product page

Caption: Recommended workflow for the safe handling and storage of 3-Mercaptobenzoic
acid.

First Aid Measures Immediate and appropriate first aid is crucial in the event of an exposure.
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Immediate First Aid Actions

Exposure Event

Identify Route of Exposure

Skin Contact:
Wash with plenty of soap and water.

Get medical advice if irritation occurs.[[5](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQFD8NdXdrSeONuO5TzF1R8xOYj_Va3T0f4S3IKFkgb1TCxGgce0w4Xr44_yew4PQUAQrs4O5Zki7M1GvgJocq5pXSHcIoKA02CNpjubAYvnfqZCppLRg6kf8yLXl7rmmD-yUDMvDA7EsvSO2d8%3D)][[7](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQGdGnlQ3X7qXlhKjvC147lOd5M6gZxGfgzkqY3Tuly3_THVOGc0dero6_3P3AkvpNoXmvlqBZLZ7w1xPJA80UB_1j9h5LFFDe8FrskF8VAfY2Xd_6T0JYrlVBvzNrokMw3RPQww5guYBqQ%3D)][[9](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQEr8JeBroFGdOaYYx0BSVbQw64HmM7VWFdkqM-q1MOfVMSXFxkIVF_IOF8As0d-97Ts6Zdy46A9QiyEpN9AfNex_OirJUdEmNqH_QwrLOLcGdglmZdD27qoY7MUL5YuOCzHlPuLyxBqjtZJDnPHgdLEFJFGQvrMM88uiraOfh0URNH3AlGtCOWZ6SWIIHNLRSfsSc0gS539yIU4sASreNLdMfKU1gGdWj4m1ywK1qGneezK97SxbCIzxq6xkKRBAlaWMLjkPEFBSC7UVZHkH4NumTQAKQ%3D%3D)]

 Skin

Eye Contact:
Rinse with water for several minutes.

Remove contact lenses.[[1](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQHHbAR2rYBIHfiMkvSxOPbV6TJ6E6ptUPFpnlxrcEOhTH309512snT7b_RGXSC6Zh9ZgMAEH11ORQm8eNGExzbGubN9FfGvreEecfVtIA-6w3GrQ1dEkHBaAs4MDkJwTMIj6rR8OJz8A_yAwis8XzQ24Q%3D%3D)][[9](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQEr8JeBroFGdOaYYx0BSVbQw64HmM7VWFdkqM-q1MOfVMSXFxkIVF_IOF8As0d-97Ts6Zdy46A9QiyEpN9AfNex_OirJUdEmNqH_QwrLOLcGdglmZdD27qoY7MUL5YuOCzHlPuLyxBqjtZJDnPHgdLEFJFGQvrMM88uiraOfh0URNH3AlGtCOWZ6SWIIHNLRSfsSc0gS539yIU4sASreNLdMfKU1gGdWj4m1ywK1qGneezK97SxbCIzxq6xkKRBAlaWMLjkPEFBSC7UVZHkH4NumTQAKQ%3D%3D)]
Seek immediate medical advice.[[1](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQHHbAR2rYBIHfiMkvSxOPbV6TJ6E6ptUPFpnlxrcEOhTH309512snT7b_RGXSC6Zh9ZgMAEH11ORQm8eNGExzbGubN9FfGvreEecfVtIA-6w3GrQ1dEkHBaAs4MDkJwTMIj6rR8OJz8A_yAwis8XzQ24Q%3D%3D)]

 Eyes

Inhalation:
Move person to fresh air.

Call a physician if you feel unwell.[[5](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQFD8NdXdrSeONuO5TzF1R8xOYj_Va3T0f4S3IKFkgb1TCxGgce0w4Xr44_yew4PQUAQrs4O5Zki7M1GvgJocq5pXSHcIoKA02CNpjubAYvnfqZCppLRg6kf8yLXl7rmmD-yUDMvDA7EsvSO2d8%3D)][[7](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQGdGnlQ3X7qXlhKjvC147lOd5M6gZxGfgzkqY3Tuly3_THVOGc0dero6_3P3AkvpNoXmvlqBZLZ7w1xPJA80UB_1j9h5LFFDe8FrskF8VAfY2Xd_6T0JYrlVBvzNrokMw3RPQww5guYBqQ%3D)][[9](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQEr8JeBroFGdOaYYx0BSVbQw64HmM7VWFdkqM-q1MOfVMSXFxkIVF_IOF8As0d-97Ts6Zdy46A9QiyEpN9AfNex_OirJUdEmNqH_QwrLOLcGdglmZdD27qoY7MUL5YuOCzHlPuLyxBqjtZJDnPHgdLEFJFGQvrMM88uiraOfh0URNH3AlGtCOWZ6SWIIHNLRSfsSc0gS539yIU4sASreNLdMfKU1gGdWj4m1ywK1qGneezK97SxbCIzxq6xkKRBAlaWMLjkPEFBSC7UVZHkH4NumTQAKQ%3D%3D)]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b013648#3-mercaptobenzoic-acid-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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